Cas no 477303-30-3 (N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide)

• Product Name: N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide
• CAS No: 477303-30-3
• MF: C₂₈H₃₁FN₄OS
• MW: 490.635348558426
• CID: 5912815
• PubChem ID: 4190250
• Update Time: 2025-07-22

N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide
• N-[[4-benzyl-5-[(3-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• (1S,3s)-N-((4-benzyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• 477303-30-3
• AKOS024580401
• N-[(4-benzyl-5-{[(3-fluorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
• F0528-1360
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[[5-[[(3-fluorophenyl)methyl]thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]methyl]-

• Inchi： 1S/C28H31FN4OS/c29-24-8-4-7-20(12-24)18-35-27-32-31-25(33(27)17-19-5-2-1-3-6-19)16-30-26(34)28-13-21-9-22(14-28)11-23(10-21)15-28/h1-8,12,21-23H,9-11,13-18H2,(H,30,34)
• InChI Key： BWXSNPZJRHPBOV-UHFFFAOYSA-N
• SMILES： C12(C(NCC3N(CC4=CC=CC=C4)C(SCC4=CC=CC(F)=C4)=NN=3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 490.22026096g/mol
• Monoisotopic Mass: 490.22026096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide

Introduction to N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide and Its Significance in Chemical Biology

N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide, with the CAS number 477303-30-3, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This molecule belongs to a class of heterocyclic compounds that feature a combination of benzyl, fluorophenylmethylsulfanyl, and adamantane moieties, which contribute to its complex pharmacological profile.

The structure of this compound is characterized by a central adamantane core, which is known for its high lipophilicity and stability, making it an attractive scaffold for drug development. The adamantane group is further functionalized with a carboxamide moiety at one end and a triazole ring at the other. The triazole ring itself is attached to a benzyl group and a (3-fluorophenyl)methylsulfanyl group, which introduces additional layers of complexity and potential for interaction with biological targets.

One of the most intriguing aspects of N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide is its potential as a lead compound in the development of novel therapeutic agents. The combination of the adamantane core with the triazole and benzyl groups creates a molecule that can interact with multiple biological pathways simultaneously. This polypharmacological approach has been increasingly recognized as a promising strategy in drug discovery, as it allows for the targeting of complex diseases that involve multiple molecular mechanisms.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The (3-fluorophenyl)methylsulfanyl group in this compound is an example of such a fluorinated moiety, which could contribute to its pharmacological activity by improving its interaction with biological targets. Additionally, the presence of sulfur in the (3-fluorophenyl)methylsulfanyl group adds another layer of complexity, potentially allowing for diverse chemical modifications and derivatization.

The carboxamide functionality at one end of the molecule provides another site for interaction with biological targets. Carboxamides are well-known for their ability to form hydrogen bonds, which can enhance binding affinity and selectivity. In the context of N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide, this carboxamide group could be involved in interactions with proteins or other biomolecules, contributing to its overall pharmacological activity.

One area where this compound shows particular promise is in the treatment of neurological disorders. The adamantane core has been extensively studied for its ability to cross the blood-brain barrier, making it an ideal scaffold for developing drugs that target central nervous system (CNS) disorders. The triazole ring has also been explored in various CNS-related applications due to its ability to modulate neurotransmitter systems. The combination of these features in N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide suggests that it could be a valuable candidate for further investigation in this field.

In addition to its potential applications in CNS disorders, N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide has also been investigated for its anti-inflammatory properties. The presence of multiple functional groups that can interact with inflammatory pathways makes this compound a promising candidate for developing novel anti-inflammatory agents. Recent studies have shown that compounds with similar structural features can modulate inflammatory responses by interacting with key signaling molecules involved in inflammation.

The synthesis of N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring and other key functional groups. Additionally, computational methods have played a crucial role in optimizing synthetic routes and predicting the pharmacological activity of novel compounds.

The development of new drug candidates often involves extensive characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the structure and purity of the compound, which is essential for understanding its pharmacological activity. In addition to spectroscopic methods, computational modeling has been increasingly used to predict how N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyladamantane-1-carboxamide will interact with biological targets at the molecular level.

Ongoing research into N-(4-benzyl-5-{(3-fluorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-ylmethyladamantane)-1-carboxamide continues to uncover new potential applications and mechanisms of action. For instance, recent studies have suggested that this compound may have antimicrobial properties due to its ability to disrupt bacterial cell membranes. This finding opens up new avenues for developing novel antibiotics that can combat drug-resistant bacterial infections.

The future prospects for N-(4-benzyl-5-{(3-fluorophenylethoxy)methylsulfonyl}-triazole)methylene-adamantane-carboxamide) are exciting given its unique structural features and potential applications. Further research is needed to fully elucidate its pharmacological profile and explore new therapeutic avenues. As synthetic chemistry continues to advance，it will become increasingly feasible to access complex molecules like this one，opening up new possibilities for drug discovery and development.